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Compound of Interest

Compound Name:
ethyl 3-(3,4-

dihydroxyphenyl)propanoate

Cat. No.: B1329750 Get Quote

Technical Support Center: Ethyl 3-(3,4-
dihydroxyphenyl)propanoate
This technical support guide is intended for researchers, scientists, and drug development

professionals working with ethyl 3-(3,4-dihydroxyphenyl)propanoate. It provides essential

safety and handling information, troubleshooting advice for common experimental issues, and

relevant technical data.

Disclaimer: A specific Safety Data Sheet (SDS) for ethyl 3-(3,4-dihydroxyphenyl)propanoate
is not readily available. The information provided below is based on data for structurally similar

compounds and should be used as a general guideline only. A comprehensive risk assessment

should be conducted by a qualified professional before handling this chemical.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with ethyl 3-(3,4-
dihydroxyphenyl)propanoate?

Based on data from similar compounds, ethyl 3-(3,4-dihydroxyphenyl)propanoate is

expected to cause skin and eye irritation. Inhalation of dust or vapors may also cause

respiratory tract irritation.
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Q2: What personal protective equipment (PPE) should be worn when handling this compound?

Always wear appropriate PPE, including:

Eye Protection: Safety glasses with side shields or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A lab coat or other protective clothing to prevent skin contact.

Respiratory Protection: If working with a powder or in a poorly ventilated area, use a NIOSH-

approved respirator.

Q3: How should I store ethyl 3-(3,4-dihydroxyphenyl)propanoate?

Store the compound in a tightly closed container in a cool, dry, and well-ventilated place. Keep

it away from strong oxidizing agents and sources of ignition.

Q4: What should I do in case of accidental exposure?

After eye contact: Immediately flush with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Get medical attention.

After skin contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing. Get medical attention if irritation develops.

After inhalation: Move to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.

After ingestion: Do NOT induce vomiting. Wash out mouth with water and give plenty of

water to drink. Get medical attention.

Q5: How should I dispose of waste containing this compound?

Dispose of chemical waste in accordance with local, state, and federal regulations. Do not

allow it to enter drains or waterways.
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Issue Possible Cause Troubleshooting Steps

Compound appears discolored

(e.g., brownish tint)

Oxidation of the

dihydroxyphenyl group.

- Store under an inert

atmosphere (e.g., argon or

nitrogen).- Minimize exposure

to air and light.- Prepare fresh

solutions for experiments.

Poor solubility in non-polar

organic solvents

The hydroxyl groups on the

phenyl ring increase polarity.

- Use more polar organic

solvents such as ethanol,

methanol, DMSO, or DMF.-

Gentle heating or sonication

may aid dissolution.

Inconsistent experimental

results

Compound degradation or

presence of impurities.

- Confirm the purity of the

compound using techniques

like NMR, HPLC, or mass

spectrometry.- If synthesizing

in-house, ensure complete

removal of starting materials

and byproducts.- Check for

potential degradation by

running a stability test under

your experimental conditions.

Low yield during synthesis or

reaction

Incomplete reaction or side

reactions.

- Optimize reaction conditions

(temperature, time, catalyst).-

The dihydroxyphenyl moiety

can be sensitive to certain

reagents; consider using

protecting groups for the

hydroxyls if necessary.
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Property Value

Molecular Formula C₁₁H₁₄O₃

Molecular Weight 194.23 g/mol

Appearance Expected to be an off-white to light yellow solid

Solubility Expected to be soluble in polar organic solvents
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Caption: General workflow for safely handling ethyl 3-(3,4-dihydroxyphenyl)propanoate.
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Spill Occurs

Evacuate Area (if necessary)

Wear Appropriate PPE

Contain Spill with Inert Material

Collect Waste in a Sealed Container

Clean Spill Area
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Caption: Emergency workflow for responding to a chemical spill.

To cite this document: BenchChem. [safety and handling guidelines for ethyl 3-(3,4-
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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